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Abstract

This technical guide provides a comprehensive overview of 1-Ethylquinolinium iodide (CAS
No. 634-35-5), a quaternary ammonium salt with significant applications in synthetic organic
chemistry and materials science. This document delves into the fundamental physicochemical
properties, synthesis, and reactivity of this compound. Furthermore, it explores its diverse
applications, supported by detailed experimental protocols and safety considerations. The
guide is intended to serve as a valuable resource for researchers and professionals engaged in
chemical synthesis and drug development, offering both foundational knowledge and practical
insights.

Introduction

1-Ethylquinolinium iodide is a heterocyclic organic compound characterized by a quinoline
core with an ethyl group attached to the nitrogen atom, forming a quaternary ammonium cation,
and an iodide anion. Its planar aromatic structure and positive charge contribute to its unique
reactivity and utility in various chemical transformations. This guide will elucidate the key
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aspects of this versatile reagent, providing a technical foundation for its effective use in a
laboratory setting.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a reagent is paramount for its
successful application in research and development. The key properties of 1-Ethylquinolinium
iodide are summarized in the table below.

Property Value Reference(s)
CAS Number 634-35-5 [LI12][3]1141[5]116]
Molecular Formula C11H12IN [1][2]13][5]
Molecular Weight ~285.12 g/mol [1112][3][6]

White, yellow, or brown
Appearance i ] [11[2]
crystalline solid/powder

Melting Point 158-160 °C [2]14][6]

Solubility Soluble in polar solvents [2]

Synthesis of 1-Ethylquinolinium lodide

The synthesis of 1-Ethylquinolinium iodide is a classic example of the Menshutkin reaction,
which involves the alkylation of a tertiary amine to form a quaternary ammonium salt. In this
case, the tertiary amine is quinoline, and the alkylating agent is iodoethane.

Reaction Mechanism

The lone pair of electrons on the nitrogen atom of the quinoline ring acts as a nucleophile,
attacking the electrophilic ethyl group of iodoethane. This results in the formation of a new
carbon-nitrogen bond and the displacement of the iodide ion, which then associates with the
positively charged quinolinium cation.
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Caption: The Menshutkin reaction for the synthesis of 1-Ethylquinolinium iodide.

Experimental Protocol

Materials:

Quinoline

 lodoethane

e Anhydrous diethyl ether

e Round-bottom flask

» Reflux condenser

o Magnetic stirrer

e Heating mantle

e Biuchner funnel and filter paper
Procedure:

e In a clean, dry round-bottom flask, dissolve quinoline in an excess of iodoethane.
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o Attach a reflux condenser and gently heat the mixture under reflux for 2-3 hours with
constant stirring.

» Allow the reaction mixture to cool to room temperature. The product will precipitate out of the
solution.

» Add anhydrous diethyl ether to the flask to facilitate further precipitation of the product.
¢ Collect the solid product by vacuum filtration using a Blchner funnel.

e Wash the collected solid with small portions of cold anhydrous diethyl ether to remove any
unreacted starting materials.

e Dry the purified 1-Ethylquinolinium iodide in a vacuum oven.

Applications in Organic Synthesis

1-Ethylquinolinium iodide serves as a versatile reagent in a variety of organic
transformations. Its utility stems from the electrophilic nature of the quinolinium ring and the
ability of the iodide ion to act as a nucleophile or leaving group.

Precursor to Cyanine Dyes

One of the primary applications of 1-Ethylquinolinium iodide is as a precursor in the
synthesis of cyanine dyes. These dyes are characterized by a long polymethine chain
connecting two nitrogen-containing heterocyclic systems. The ethyl group on the quinolinium
nitrogen enhances the reactivity of the methyl group at the 2- or 4-position, allowing for
condensation reactions with other heterocyclic salts to form the extended conjugated system of
the dye.

Phase-Transfer Catalyst

The ionic nature of 1-Ethylquinolinium iodide allows it to function as a phase-transfer
catalyst. It can facilitate the transport of anions from an aqueous phase to an organic phase,
where they can participate in reactions with organic substrates. This is particularly useful in
reactions involving water-insoluble organic reactants and water-soluble inorganic reagents.
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Caption: Mechanism of phase-transfer catalysis using 1-Ethylquinolinium iodide.

Safety and Handling

1-Ethylquinolinium iodide is an irritant and should be handled with appropriate safety
precautions to minimize exposure.[1][7][8]

Hazard Statements:

e H315: Causes skin irritation.[1][8]

e H319: Causes serious eye irritation.[1][8]

o H335: May cause respiratory irritation.[1][8]

Precautionary Measures:

» Work in a well-ventilated area or in a chemical fume hood.[7]

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.[7]
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¢ Avoid inhalation of dust.

 In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical
attention.[7]

» Store in a tightly sealed container in a cool, dry place away from incompatible materials.

Conclusion

1-Ethylquinolinium iodide is a valuable and versatile compound with a well-established role
in organic synthesis. Its straightforward preparation, coupled with its diverse reactivity, makes it
an important tool for researchers in both academic and industrial settings. A comprehensive
understanding of its properties, synthesis, and safe handling procedures, as outlined in this
guide, is essential for its effective and responsible use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b146953#1-ethylquinolinium-iodide-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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